2-Tetradecylcyclobutanone 2-Tetradecylcyclobutanone 2-Tetradecylcyclobutanone, also known as 2-tcb, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 2-Tetradecylcyclobutanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-tetradecylcyclobutanone is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 35493-47-1
VCID: VC0124013
InChI: InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-15-16-18(17)19/h17H,2-16H2,1H3
SMILES: CCCCCCCCCCCCCCC1CCC1=O
Molecular Formula: C18H34O
Molecular Weight: 266.5 g/mol

2-Tetradecylcyclobutanone

CAS No.: 35493-47-1

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VCID: VC0124013

Molecular Formula: C18H34O

Molecular Weight: 266.5 g/mol

2-Tetradecylcyclobutanone - 35493-47-1

CAS No. 35493-47-1
Product Name 2-Tetradecylcyclobutanone
Molecular Formula C18H34O
Molecular Weight 266.5 g/mol
IUPAC Name 2-tetradecylcyclobutan-1-one
Standard InChI InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-15-16-18(17)19/h17H,2-16H2,1H3
Standard InChIKey HTZLOIBLMXPDGR-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCC1CCC1=O
Canonical SMILES CCCCCCCCCCCCCCC1CCC1=O
Description 2-Tetradecylcyclobutanone, also known as 2-tcb, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 2-Tetradecylcyclobutanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-tetradecylcyclobutanone is primarily located in the membrane (predicted from logP).
Synonyms 2-(n-Tetradecyl)cyclobutanone
PubChem Compound 566940
Last Modified Nov 11 2021
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